N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide

• Molecular Formula: C17H20N4O4S
• Molecular Weight: 376.4 g/mol
• IUPAC Name: N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanylidene-6,7-dihydropyrazolo[1,2-a][1,2,4]triazine-6-carboxamide
• InChI: InChI=1S/C17H20N4O4S/c1-4-25-11-7-5-10(6-8-11)18-14(23)12-9-13(22)20-16(26)19-15(24)17(2,3)21(12)20/h5-8,12H,4,9H2,1-3H3,(H,18,23)(H,19,24,26)
• InChI Key: UEZKQPQVGNEOEY-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2CC(=O)N3N2C(C(=O)NC3=S)(C)C

Description

N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide, also known as EDP-420, is a novel small molecule compound that has gained significant attention in the scientific community for its potential therapeutic applications. The compound has been synthesized using a variety of methods, and its mechanism of action, biochemical and physiological effects, and limitations for lab experiments have been extensively studied. In

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation. The compound has been shown to selectively bind to certain proteins, including heat shock protein 90 (HSP90) and cyclooxygenase-2 (COX-2), which are known to be overexpressed in cancer cells and inflamed tissues.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide has been shown to have a number of biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the induction of apoptosis (programmed cell death) in cancer cells. The compound has also been shown to reduce the production of certain cytokines and chemokines that are involved in inflammation, and to inhibit the activity of certain enzymes that are involved in cancer cell growth.

Advantages and Limitations for Lab Experiments

N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide has several advantages for use in lab experiments, including its high selectivity for certain proteins and its ability to inhibit cancer cell growth and inflammation. However, the compound has some limitations, including its relatively low yield of synthesis and its potential toxicity in high doses.

Future Directions

There are several future directions for research on N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide, including the development of more efficient methods of synthesis, the optimization of the compound's therapeutic efficacy and safety, and the exploration of its potential use in combination with other drugs for the treatment of cancer and inflammatory diseases. Further research is also needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide and to identify its molecular targets in cancer cells and inflamed tissues.

Synthesis Methods

N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide can be synthesized using a variety of methods, including the reaction of 4-ethoxyphenylhydrazine with 3,4-dimethylpyrazole-5-carbonyl chloride in the presence of triethylamine, followed by the reaction with thiourea in the presence of sodium hydroxide. The resulting product is then treated with acetic anhydride to yield N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide. Other methods of synthesis include the reaction of 4-ethoxyphenylhydrazine with 3,4-dimethylpyrazole-5-carboxylic acid, followed by the reaction with thionyl chloride and thiourea. The yield of N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide using these methods ranges from 30-60%.

Scientific Research Applications

N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer and inflammatory diseases. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce inflammation in animal models of inflammatory diseases. N-(4-ethoxyphenyl)-4,4-dimethyl-3,8-dioxo-1-sulfanyl-3,4,7,8-tetrahydro-6H-pyrazolo[1,2-a][1,2,4]triazine-6-carboxamide has also been studied for its potential use as a diagnostic tool, as it selectively binds to certain proteins that are overexpressed in cancer cells.